Cas no 1806821-13-5 (2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806821-13-5
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4856306
• Update Time: 2025-05-19

2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-3-2-15-7(14)5(8(11,12)13)4(3)6(9)10/h2,6H,1H3,(H2,14,15)
• InChI Key： YSLRQDHXWOKKFF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C(F)(F)F)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806821-13-5)

2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806821-13-5, belongs to the pyridine class of heterocyclic aromatic compounds. Pyridines are well-known for their broad spectrum of biological activities and have been extensively studied for their potential applications in drug discovery and development. The structural features of this compound, particularly the presence of multiple fluorinated and methylated substituents, contribute to its distinct chemical properties and make it a promising candidate for further exploration in synthetic chemistry and pharmacology.

The molecular structure of 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine consists of a pyridine ring substituted with an amino group at the 2-position, a difluoromethyl group at the 4-position, a methoxy group at the 5-position, and a trifluoromethyl group at the 3-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of fluorine atoms, in particular, is a common feature in modern drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine has emerged as a compound of interest due to its potential as an intermediate in the synthesis of more complex pharmacophores. The pyridine core is a fundamental scaffold in many bioactive molecules, and modifications such as those seen in this compound can lead to significant changes in its biological activity. Researchers have been exploring its utility in the design of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine is its structural complexity, which allows for diverse chemical modifications. The combination of electron-withdrawing and electron-donating groups on the pyridine ring can be exploited to fine-tune the compound's pharmacological properties. For instance, the amino group at the 2-position can serve as a nucleophilic center for further derivatization, while the fluoro and methoxy substituents can influence solubility, lipophilicity, and metabolic clearance. These features make it an attractive building block for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The trifluoromethyl group, known for its ability to enhance binding affinity through dipole-dipole interactions, plays a crucial role in stabilizing enzyme-substrate complexes. Similarly, the difluoromethyl group can contribute to metabolic stability by resisting oxidative degradation.

The methoxy group at the 5-position adds another layer of complexity to the compound's behavior. Methoxy-substituted pyridines are known to exhibit various biological activities depending on their substitution pattern. In some cases, they can act as bioisosteres for hydroxyl groups, influencing both solubility and binding interactions. The combination of these functional groups makes 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine a versatile scaffold for drug discovery efforts.

In addition to its potential as an intermediate in drug synthesis, 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine has also been studied for its role in materials science applications. Fluoro-substituted pyridines are increasingly being explored for their use in organic electronics, where they can contribute to improved charge transport properties and thermal stability. The unique electronic properties imparted by fluorine atoms make these compounds valuable candidates for developing next-generation electronic materials.

The synthesis of 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires careful selection of reaction conditions to ensure high yields and purity. However, recent advances in fluorination techniques have made it possible to incorporate these functional groups more efficiently than ever before. Researchers have developed novel catalytic systems that allow for selective fluorination at specific positions on the pyridine ring without affecting other sensitive functional groups.

The future prospects for 2-Amino-4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine are promising, with ongoing research focused on expanding its applications in pharmaceuticals and materials science. As our understanding of molecular interactions continues to grow, so does our ability to harness this compound's potential. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are poised to unlock new possibilities for this versatile compound.